3-((2,6-Dichloro-4-pyrimidinyl)amino)-6-methoxy-2(1H)-pyridinethione
Overview
Description
3-((2,6-Dichloro-4-pyrimidinyl)amino)-6-methoxy-2(1H)-pyridinethione is a chemical compound with a complex structure that includes pyrimidine and pyridine rings
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-((2,6-Dichloro-4-pyrimidinyl)amino)-6-methoxy-2(1H)-pyridinethione typically involves multiple steps, starting from readily available precursors. The reaction conditions often require specific temperatures, solvents, and catalysts to achieve the desired product. Detailed synthetic routes are usually documented in scientific literature and patents.
Industrial Production Methods
Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure high yield and purity while minimizing costs and environmental impact. The use of continuous flow reactors and advanced purification techniques are common in industrial settings.
Chemical Reactions Analysis
Types of Reactions
3-((2,6-Dichloro-4-pyrimidinyl)amino)-6-methoxy-2(1H)-pyridinethione can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for the success of these reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or other reduced forms.
Scientific Research Applications
3-((2,6-Dichloro-4-pyrimidinyl)amino)-6-methoxy-2(1H)-pyridinethione has several scientific research applications:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-((2,6-Dichloro-4-pyrimidinyl)amino)-6-methoxy-2(1H)-pyridinethione involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.
Comparison with Similar Compounds
Similar Compounds
2,6-Dichloro-4-pyrimidinylamine: Shares the pyrimidine ring structure but lacks the pyridine and methoxy groups.
6-Methoxy-2-pyridinethione: Contains the pyridine and methoxy groups but lacks the pyrimidine ring.
Uniqueness
3-((2,6-Dichloro-4-pyrimidinyl)amino)-6-methoxy-2(1H)-pyridinethione is unique due to its combined structural features, which may confer specific chemical and biological properties not found in similar compounds
Properties
CAS No. |
81587-43-1 |
|---|---|
Molecular Formula |
C10H8Cl2N4OS |
Molecular Weight |
303.17 g/mol |
IUPAC Name |
3-[(2,6-dichloropyrimidin-4-yl)amino]-6-methoxy-1H-pyridine-2-thione |
InChI |
InChI=1S/C10H8Cl2N4OS/c1-17-8-3-2-5(9(18)16-8)13-7-4-6(11)14-10(12)15-7/h2-4H,1H3,(H,16,18)(H,13,14,15) |
InChI Key |
XSLPSQWNYDKHFS-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C(=S)N1)NC2=CC(=NC(=N2)Cl)Cl |
Origin of Product |
United States |
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